2-Fluoro-3-(trifluoromethyl)benzoyl chloride
Overview
Description
2-Fluoro-3-(trifluoromethyl)benzoyl chloride, commonly referred to as FTBC, is an organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and other industries. It is a colorless, volatile, and water-soluble liquid with a boiling point of about 100°C and a melting point of -78°C. It is a versatile reagent due to its high reactivity, low toxicity, and easy handling. FTBC is used as a starting material for the synthesis of a variety of compounds, including drugs, agrochemicals, and other compounds.
Scientific Research Applications
Stereocontrolled Synthesis of Carbohydrate Derivatives : It is used in the stereocontrolled synthesis of 6′-deoxy-6′-fluoro derivatives of methyl α-sophoroside, α-laminaribioside, and other carbohydrate derivatives (Kováč & Glaudemans, 1988).
Solvolysis Studies : The compound is employed for determining specific rates of solvolysis of benzoyl fluoride in various solvents, contributing to the understanding of solvolysis mechanisms (Kevill & D’Souza, 2004).
Isolation of Pyridine Nucleosides : It is utilized in the isolation of pyridine nucleosides related to 5-fluorocytosine, aiding in the study of nucleoside analogs (Nesnow & Heidelberger, 1975).
Synthesis of Antitumor Compounds : The compound is instrumental in the synthesis of 3-fluoro-1-hydroxypropan-2-one, which shows antitumor effects and decreased toxicity in mice (Pero, Babiarz-Tracy, & Fondy, 1977).
Benzoylation Reactions : It is used in acid-catalyzed benzoylation reactions to increase the hydrophobicity of Diels-Alder polyphenylene, contributing to material sciences (Fujimoto et al., 2018).
Liquid Chromatography Applications : As a fluorogenic reagent, it is used for the ultrahigh sensitivity determination of primary amines by micro-column liquid chromatography (Beale et al., 1989).
Preparation of Galactopyranoside Derivatives : It assists in preparing various derivatives of methyl 4-O-d-galactopyranosyl-β-d-galactopyranoside, which is important in glycoscience research (Kihlberg et al., 1989).
Synthesis of Fluorinated Benzoyl Fluoride : This compound is used in obtaining 2-Fluoro-, 4-fluoro-, and 3-chloro-4-fluoro-benzoyl fluoride, expanding the range of available fluorinated compounds (Banks et al., 1990).
Trifluoromethylation Reactions : It is involved in the synthesis of other CF3 element compounds, demonstrating its versatility in organic synthesis (Dukat & Naumann, 1985).
Friedel-Crafts Acylation : Employed in solvent-free Friedel-Crafts acylation of fluorobenzene, this compound helps achieve high selectivity and yield in the production of fluorobenzophenone (Jia et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
2-Fluoro-3-(trifluoromethyl)benzoyl chloride is a building block used for the synthesis of more complex pharmaceutical and biologically active compounds . It can be used for the synthesis of highly potent novel ketoamide-based cathepsin S inhibitors . Cathepsin S is a cysteine protease involved in antigen presentation and other cellular processes.
Biochemical Analysis
Biochemical Properties
It is known to be used in the synthesis of highly potent novel ketoamide-based cathepsin S inhibitors .
Cellular Effects
Its derivatives, such as the ketoamide-based cathepsin S inhibitors, may have significant effects on cellular processes .
Molecular Mechanism
It is known to be a building block in the synthesis of more complex compounds .
properties
IUPAC Name |
2-fluoro-3-(trifluoromethyl)benzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O/c9-7(14)4-2-1-3-5(6(4)10)8(11,12)13/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIKGRFSGIOOYEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)F)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70372140 | |
Record name | 2-Fluoro-3-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70372140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
208173-19-7 | |
Record name | 2-Fluoro-3-(trifluoromethyl)benzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=208173-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Fluoro-3-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70372140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-FLUORO-3-(TRIFLUOROMETHYL)BENZOYL CHLORIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.